Cas no 474010-95-2 ((4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile)

• Product Name: (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile
• CAS No: 474010-95-2
• CID: 4652069
• Update Time: 2025-05-26

(4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile

Additional information on (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile

Introduction to (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile and Its Significance in Modern Chemical Research

(4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile, with the CAS number 474010-95-2, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research. This molecule, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis techniques.

The compound's structure, featuring a piperazine ring substituted with a benzoyl group at the 4-position and a methyl group at the 2-position, along with an acetonitrile moiety, makes it a versatile intermediate in organic synthesis. The presence of these functional groups enhances its reactivity and compatibility with various chemical transformations, making it an invaluable building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing new pharmacophores that can target specific biological pathways. (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile has emerged as a key intermediate in the synthesis of molecules that exhibit potent activity against a range of therapeutic targets. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the treatment of neurological disorders and inflammatory conditions.

The benzoyl group in the molecule contributes to its stability and solubility, which are critical factors in drug formulation. Additionally, the piperazine ring is known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive scaffold for drug design. The acetonitrile moiety further enhances its utility as a synthetic intermediate, facilitating various nucleophilic substitution reactions that are essential in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of molecules like (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile with greater accuracy. These predictions have guided the optimization of lead compounds, leading to more effective and safer therapeutic agents. The integration of machine learning algorithms has further accelerated this process, allowing for rapid screening of potential candidates.

The compound's role in the development of kinase inhibitors has been particularly noteworthy. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By serving as a precursor in the synthesis of kinase inhibitors, (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile contributes to the fight against cancer and other chronic illnesses. Several clinical trials are currently underway evaluating the efficacy of novel kinase inhibitors derived from this compound.

In addition to its pharmaceutical applications, (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalytic systems. These complexes have been explored for their potential in organic transformations, offering more efficient and sustainable synthetic routes.

The synthesis of (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the reaction of methyl piperazine with benzoyl chloride, followed by functional group transformations to introduce the acetonitrile moiety. Recent improvements in synthetic methodologies have streamlined this process, reducing reaction times and improving yields.

The environmental impact of chemical synthesis is also an area where researchers are focusing their efforts. Green chemistry principles have been applied to the synthesis of (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile, aiming to minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes have been developed, aligning with global efforts to promote sustainable chemical practices.

The future prospects for (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile are vast. As our understanding of biological systems continues to grow, new therapeutic targets will emerge, requiring innovative molecular architectures. This compound is well-positioned to play a central role in these developments, offering a platform for the discovery of next-generation drugs.

In conclusion, (4-Benzoyl-2-methyl-piperazin-1-yl)acetonitrile (CAS number 474010-95-2) is a multifaceted compound with significant implications for both pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents, while its versatility in organic reactions underscores its importance in synthetic chemistry. As research continues to advance, this compound will undoubtedly remain at the forefront of scientific innovation.